N-(3-ethylphenyl)-5-(hydroxymethyl)-8-methyl-2-oxopyrano[2,3-c]pyridine-3-carboxamide

• IUPAC Name: N-(3-ethylphenyl)-5-(hydroxymethyl)-8-methyl-2-oxopyrano[2,3-c]pyridine-3-carboxamide
• InChI: InChI=1S/C19H18N2O4/c1-3-12-5-4-6-14(7-12)21-18(23)16-8-15-13(10-22)9-20-11(2)17(15)25-19(16)24/h4-9,22H,3,10H2,1-2H3,(H,21,23)
• InChI Key: ZHLUJYIAQLGBQV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)NC(=O)C2=CC3=C(C(=NC=C3CO)C)OC2=O
• Molecular Formula: C19H18N2O4
• Molecular Weight: 338.4 g/mol

Description

Compounds like this one typically belong to the class of organic compounds known as pyridine carboxylic acids or derivatives. These are compounds containing a pyridine ring bearing a carboxylic acid group or a derivative thereof.

Synthesis Analysis

The synthesis of similar compounds often involves reactions like catalytic protodeboronation of alkyl boronic esters. Another method could involve the use of a condensing reagent, such as pyridine-3-carboxylic anhydride (3-PCA), in the presence of an activator.

Molecular Structure Analysis

The molecular structure of similar compounds can be determined using various spectroscopic methods, including Fourier Transform Infrared Spectroscopy (FTIR), Nuclear Magnetic Resonance (NMR), and UV/Visible studies.

Chemical Reactions Analysis

The chemical reactions involving similar compounds can include processes like the thermal decomposition of pyridine and reactions with water, alcohols, and amines.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds can be analyzed using techniques like elemental analysis, molar conductance, and magnetic moments.

Scientific Research Applications

Heterocycle Formation

• . 3-Ethylacetophenone could be employed in such reactions to construct heterocyclic structures with potential biological activity.

Boron-Carriers for Neutron Capture Therapy (NCT)

• Although not directly related to 3-ethylacetophenone , boronic acids and their esters are considered for NCT, a cancer treatment that utilizes boron-containing compounds. .

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various transition metal ions such as manganese (ii), cobalt (ii), nickel (ii), and copper (ii) in the formation of complexes .

Mode of Action

The compound likely interacts with its targets through the formation of complexes. For instance, in the case of similar compounds, the ligand coordinates in a bidentate symmetrical fashion with the metal ions in all the complexes . The exact mode of action for this specific compound remains to be elucidated.

Biochemical Pathways

Similar compounds have been found to display significant antimicrobial properties , suggesting that they may interfere with essential biochemical pathways in microbial organisms.

Result of Action

Similar compounds have been found to display moderate to good cytotoxicity on various human cancer cell lines , suggesting potential anticancer activity.

Future Directions

The future directions in the study of similar compounds could involve the development of more efficient synthesis methods, exploration of their potential uses in various fields like medicine, and further investigation of their physical and chemical properties.